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Compound of Interest

Compound Name: Solavetivone

Cat. No.: B1203128

Essential Safety and Handling Guide for
Solavetivone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Solavetivone in a laboratory setting. Our aim is to be your
preferred source for laboratory safety information, building trust by delivering value beyond the
product itself.

Hazard Identification and Risk Assessment

Solavetivone is a sesquiterpenoid phytoalexin. While specific toxicity data for Solavetivone is
not readily available, a structurally similar sesquiterpenoid phytoalexin, Capsidiol, is classified
under the Globally Harmonized System (GHS) as Acute Toxicity, Oral (Category 4), with the
hazard statement "Harmful if swallowed".[1] It is prudent to handle Solavetivone with a similar
level of caution.

Potential Hazards:
e May be harmful if ingested.

e May cause skin or eye irritation upon prolonged contact.
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» The toxicological properties have not been thoroughly investigated.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times when handling Solavetivone.

PPE Category Item Specifications
) Chemical-resistant nitrile or
Hand Protection Gloves
neoprene gloves.
ANSI Z87.1 certified safety
Eye Protection Safety Glasses/Goggles glasses with side shields or
chemical splash goggles.
) Standard, fully-buttoned
Body Protection Lab Coat
laboratory coat.
Use in a well-ventilated area. If
dusts or aerosols may be
Respiratory Protection Not generally required generated, a NIOSH-approved

respirator may be necessary

based on a risk assessment.

Safe Handling and Operational Plan

3.1. General Handling

e Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when
handling powdered forms or creating solutions.

¢ Avoid inhalation of dust or aerosols.
e Prevent contact with skin, eyes, and clothing.
¢ Do not eat, drink, or smoke in areas where Solavetivone is handled.

» Wash hands thoroughly after handling.
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3.2. Experimental Protocol: Preparation of a Solavetivone Stock Solution
This protocol outlines a standard procedure for preparing a stock solution of Solavetivone.
e Preparation:
o Don all required PPE as specified in the table above.
o Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

o Assemble all necessary equipment: Solavetivone (solid), appropriate solvent (e.g.,
DMSO, ethanol), volumetric flask, analytical balance, spatula, and pipette.

» Weighing:
o Tare the analytical balance with a clean weigh boat.
o Carefully weigh the desired amount of Solavetivone using a clean spatula.
o Record the exact weight.

¢ Dissolution:

[¢]

Transfer the weighed Solavetivone to the volumetric flask.

Add a small amount of the chosen solvent to the flask to dissolve the solid.

[¢]

[e]

Gently swirl the flask to aid dissolution. Do not heat unless the stability of Solavetivone in
the solvent at elevated temperatures is known.

[e]

Once dissolved, add the solvent to the calibration mark on the volumetric flask.

o

Cap the flask and invert several times to ensure a homogenous solution.

o Storage:

o Label the flask clearly with the name of the compound, concentration, solvent, date of
preparation, and your initials.
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o Store the solution under the recommended conditions. Solavetivone is stable for a few
weeks at 0-4°C and for over two years at -20°C when stored dry and in the dark.[1]

Spill and Emergency Procedures

4.1. Spill Cleanup Workflow
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Solavetivone Spill Cleanup

Alert others in the area

:

Assess the spill size and risk

Small Spill
(<100mg, contained)

Don appropriate PPE
(gloves, goggles, lab coat)

:

Cover spill with absorbent material

:

Collect absorbed material into a sealed container

:

Decontaminate the spill area

:

Dispose of waste as hazardous chemical waste

Cleanup Complete

Large Spill

(>100mg or uncontained)

Evacuate the area

:

Contact Environmental Health & Safety

Click to download full resolution via product page

Caption: Workflow for handling a Solavetivone spill.
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4.2. First Aid Measures
 |If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

 If on Skin: Remove contaminated clothing. Wash skin with plenty of soap and water. If
irritation persists, seek medical attention.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

« If Inhaled: Move person to fresh air. If breathing is difficult, seek medical attention.

Disposal Plan

All waste containing Solavetivone, including unused stock solutions, contaminated
consumables (e.g., pipette tips, gloves), and spill cleanup materials, must be disposed of as
hazardous chemical waste.

e Solid Waste: Collect in a clearly labeled, sealed container.

e Liquid Waste: Collect in a compatible, sealed, and clearly labeled waste container. Do not
mix with other waste streams unless compatibility is known.

» Follow all institutional and local regulations for hazardous waste disposal.

E | Stabili

Parameter Recommendation

Short-term (days to weeks): 0-4°CLong-term

Storage Temperature
(months to years): -20°C[1]

N Keep in a tightly sealed container in a dry, dark
Storage Conditions
place.[1]

Stable for a few weeks under ambient shipping
Stability conditions.[1]Greater than 2 years if stored

properly at -20°C.[1]
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By adhering to these guidelines, you can ensure a safe laboratory environment when working
with Solavetivone. Always consult your institution's specific safety protocols and the latest
safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling
Solavetivone]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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